gibberellin A19(2-)

• Molecular Formula: C20H24O6-2
• Molecular Weight: 360.4 g/mol
• IUPAC Name: (1S,2S,3S,4R,8R,9R,12S)-8-formyl-12-hydroxy-4-methyl-13-methylidenetetracyclo[10.2.1.01,9.03,8]pentadecane-2,4-dicarboxylate
• InChI: InChI=1S/C20H26O6/c1-11-8-19-9-20(11,26)7-4-12(19)18(10-21)6-3-5-17(2,16(24)25)14(18)13(19)15(22)23/h10,12-14,26H,1,3-9H2,2H3,(H,22,23)(H,24,25)/p-2/t12-,13+,14+,17+,18+,19-,20-/m0/s1
• InChI Key: VNCQCPQAMDQEBY-YTJHIPEWSA-L
• Isomeric SMILES: C[C@]1(CCC[C@@]2([C@@H]1[C@@H]([C@]34[C@H]2CC[C@](C3)(C(=C)C4)O)C(=O)[O-])C=O)C(=O)[O-]
• Canonical SMILES: CC1(CCCC2(C1C(C34C2CCC(C3)(C(=C)C4)O)C(=O)[O-])C=O)C(=O)[O-]

Description

Gibberellin A19(2-) is a charged form (dianion) of the plant hormone Gibberellin A19, which is a key intermediate in the biosynthesis of bioactive gibberellins . This compound is supplied for advanced plant physiology and biochemistry research, enabling scientists to investigate the complex pathways and regulation of gibberellin metabolism in plants. Gibberellins (GAs) are a class of over 125 diterpenoid plant hormones critical for modulating diverse developmental processes, including seed germination, stem elongation, flower development, and the induction of flowering (bolting) . The biosynthesis of gibberellins like GA19 occurs in the plastids and endoplasmic reticulum of root and stem apical meristems, young leaves, and seed embryos . Research indicates that Gibberellin A19 is part of the later stages of the biosynthetic pathway, formed from precursors like GA12 and GA53 through oxidation reactions catalyzed by soluble dioxygenases in the cytosol . The primary research value of Gibberellin A19(2-) lies in its role as a precursor. It is involved in the metabolic grid that leads to the production of bioactive forms, such as GA1 and GA4, which directly promote growth by stimulating cell division and elongation . The study of this and similar intermediates is fundamental to understanding how plants regulate their own growth. The molecular mechanism of gibberellin signaling involves the hormone binding to soluble receptor proteins (GID1), which then triggers the degradation of DELLA protein repressors via the ubiquitin-26S proteasome pathway . This degradation derepresses growth, allowing for the transcription of genes that drive development. As a biosynthetic intermediate, Gibberellin A19(2-) provides a crucial window into the metabolic steps that are tightly controlled to maintain optimal levels of active hormones. This product is intended for Research Use Only (RUO) and is strictly not for diagnostic, therapeutic, or any personal use.

Biosynthesis and Metabolic Interconversion of Gibberellin A19

Initial Stages of Gibberellin Biosynthesis Leading to C20-Gibberellins

The journey to GA19 begins with the synthesis of its diterpenoid precursor, ent-kaurene (B36324), from a universal 20-carbon compound.

The biosynthesis of all gibberellins (B7789140) starts from trans-geranylgeranyl diphosphate (B83284) (GGDP), a C20 precursor. nih.govwikipedia.org In higher plants, GGDP is primarily synthesized in plastids via the methylerythritol phosphate (B84403) (MEP) pathway. wikipedia.orgoup.com GGDP is then converted to the tetracyclic hydrocarbon ent-kaurene through a two-step cyclization process. nih.govoup.com The first step is the conversion of GGDP to ent-copalyl diphosphate (ent-CDP). wikipedia.orgportlandpress.com

Two distinct classes of terpene cyclases (TCs), located in the plastids, are responsible for the formation of ent-kaurene. oup.comnih.gov

ent-Copalyl Diphosphate Synthase (CPS): This class II terpene cyclase initiates the cyclization by protonating the terminal double bond of GGDP to form the bicyclic intermediate, ent-CDP. oup.comrsc.orgresearchgate.net CPS activity is considered a key regulatory point in the GA biosynthetic pathway. slu.se

ent-Kaurene Synthase (KS): This class I terpene cyclase catalyzes the subsequent conversion of ent-CDP to the tetracyclic diterpene, ent-kaurene. oup.comportlandpress.com

In fungi, a single bifunctional enzyme, CPS/KS, carries out both of these reactions. wikipedia.orgasm.org

Following its synthesis in plastids, ent-kaurene is transported to the endoplasmic reticulum (ER) where it undergoes a series of oxidation reactions. nih.govresearchgate.net These steps are catalyzed by membrane-bound cytochrome P450 monooxygenases (P450s). oup.comnih.govresearchgate.net

ent-Kaurene Oxidase (KO): This P450 enzyme, a member of the CYP701 family in plants, catalyzes the sequential three-step oxidation of the C-19 methyl group of ent-kaurene to a carboxylic acid, proceeding through ent-kaurenol (B36349) and ent-kaurenal (B36371) to form ent-kaurenoic acid. nsf.govrsc.orgnih.gov

ent-Kaurenoic Acid Oxidase (KAO): This P450 enzyme then hydroxylates ent-kaurenoic acid at the C-7 position, which is followed by the contraction of the B-ring to yield GA12-aldehyde. nih.govpnas.orgnih.gov GA12-aldehyde is subsequently oxidized to form Gibberellin A12 (GA12), the first gibberellin intermediate. wikipedia.orgnih.govnih.gov

In many plant species, a parallel pathway, known as the early 13-hydroxylation pathway, exists. In this pathway, a P450 enzyme hydroxylates GA12 at the C-13 position to produce Gibberellin A53 (GA53). nih.govsmolecule.com GA12 and GA53 are the precursors to all other gibberellins in plants. creative-proteomics.com

Role of Terpene Cyclases in Early Pathway Steps

Pathways for Gibberellin A19 Formation

GA19 is synthesized from GA53 through a series of oxidative steps.

Gibberellin A19 is a key intermediate in the early 13-hydroxylation pathway, which is a major route for the production of bioactive GAs in many plants. researchgate.net This pathway begins with the conversion of GA12 to GA53. GA53 is then sequentially oxidized at the C-20 position to produce GA44, which is further oxidized to GA19. researchgate.netnih.gov GA19 is then converted to GA20, a direct precursor to the bioactive GA1. The presence of GA19 has been identified in various plant tissues, including the shoots of rice and seeds of Pisum sativum. researchgate.netresearchgate.net

While the initial steps of GA biosynthesis heavily rely on cytochrome P450 monooxygenases, the later stages, including the formation of GA19, are catalyzed by soluble, cytosolic enzymes known as 2-oxoglutarate-dependent dioxygenases (2-ODDs). nih.govresearchgate.netnih.gov These enzymes require Fe(II) as a cofactor and 2-oxoglutarate as a co-substrate for their activity. researchgate.netfrontiersin.org

GA20-oxidase (GA20ox): This multifunctional 2-ODD is primarily responsible for the synthesis of GA19. It catalyzes the stepwise oxidation of the C-20 methyl group of GA53, first to an alcohol (forming GA44), and then to an aldehyde, which is subsequently oxidized to the carboxylic acid, GA19. nih.govnottingham.ac.uk The same enzyme, GA20ox, also catalyzes the subsequent conversion of GA19 to GA20 by removing the C-20 carbon. nih.govfrontiersin.org

The regulation of the genes encoding these dioxygenases is a critical point for controlling the levels of bioactive gibberellins in response to developmental and environmental signals. oup.comnih.gov

Data Tables

Table 1: Key Enzymes in the Biosynthesis of Gibberellin A19

Enzyme	Abbreviation	Enzyme Class	Location	Reaction Catalyzed
ent-Copalyl Diphosphate Synthase	CPS	Terpene Cyclase	Plastid	GGDP → ent-CDP
ent-Kaurene Synthase	KS	Terpene Cyclase	Plastid	ent-CDP → ent-Kaurene
ent-Kaurene Oxidase	KO	Cytochrome P450	Endoplasmic Reticulum	ent-Kaurene → ent-Kaurenoic Acid
ent-Kaurenoic Acid Oxidase	KAO	Cytochrome P450	Endoplasmic Reticulum	ent-Kaurenoic Acid → GA12
Gibberellin 13-hydroxylase	GA13ox	Cytochrome P450	Endoplasmic Reticulum	GA12 → GA53
Gibberellin 20-oxidase	GA20ox	2-Oxoglutarate-Dependent Dioxygenase	Cytosol	GA53 → GA44 → GA19 → GA20

Position within the 13-Hydroxylation Pathway

Metabolic Conversions of Gibberellin A19

The conversion of GA19 into other gibberellins is a critical step in the biosynthesis of active forms. This process is tightly regulated and involves specific enzymatic reactions.

Interconversion with Gibberellin A20 and Gibberellin A1

The primary metabolic fate of Gibberellin A19 is its conversion to Gibberellin A20 (GA20). This reaction is a key regulatory step in the gibberellin biosynthesis pathway. researchgate.net In several plant species, including Arabidopsis, the conversion of GA19 to GA20 is catalyzed by the enzyme GA 20-oxidase (GA20ox). researchgate.net This enzyme is a member of the 2-oxoglutarate-dependent dioxygenase (2-ODD) superfamily. researchgate.netcsic.es The expression of GA20ox genes is influenced by various developmental and environmental signals, such as photoperiod, which can block the conversion of GA19 to GA20 under short-day conditions in some plants. researchgate.netresearchgate.net

Following its formation, GA20 can be further metabolized to the biologically active Gibberellin A1 (GA1). This conversion is catalyzed by the enzyme GA 3-oxidase (GA3ox), another 2-oxoglutarate-dependent dioxygenase. researchgate.net The 3β-hydroxylation of GA20 to produce GA1 is a critical final step in the synthesis of this active gibberellin. researchgate.net In some plant tissues, the conversion of GA19 to GA20 is considered a tightly regulated step, as evidenced by the simultaneous appearance and accumulation of both compounds. ashs.org

Precursor	Enzyme	Product
Gibberellin A19	GA 20-oxidase (GA20ox)	Gibberellin A20
Gibberellin A20	GA 3-oxidase (GA3ox)	Gibberellin A1

Table 1. Key enzymatic conversions of Gibberellin A19 and its downstream product.

Role as a Precursor to Biologically Active Gibberellins

Gibberellin A19 is a pivotal precursor for the production of biologically active gibberellins. eduinput.com The main pathway of gibberellin biosynthesis in many higher plants proceeds through the 13-hydroxylation pathway, where GA19 is a key intermediate leading to the formation of GA1. ashs.org Although GA19 itself generally exhibits considerably less growth-promoting activity than GA1, its role as a "pool" gibberellin is significant. ebi.ac.uk The levels of active gibberellins like GA1 can be regulated by controlling the rate of GA19 biosynthesis and its subsequent metabolic conversions. ebi.ac.uk In some species and developmental stages, GA19 can be the most abundant gibberellin present, with its concentration decreasing as the tissue matures and the demand for active gibberellins increases. amazonaws.com

Catabolism and Deactivation Pathways of Gibberellin A19

To maintain appropriate levels of active gibberellins, plants employ deactivation mechanisms to catabolize both precursors and active forms.

2β-Hydroxylation as a Deactivation Mechanism

A primary mechanism for the deactivation of gibberellins is 2β-hydroxylation, a reaction catalyzed by GA 2-oxidases (GA2ox). biologynotesonline.com These enzymes are also part of the 2-oxoglutarate-dependent dioxygenase family. researchgate.net While GA2-oxidases are primarily known to act on C19-gibberellins like GA20 and the active GA1, leading to the formation of inactive products such as GA29 and GA8 respectively, they can also act on C20-gibberellin precursors. biologynotesonline.comnih.govnih.gov In rice, for instance, GA19 has been shown to be a major endogenous gibberellin, and its levels, along with those of its catabolite GA29, change throughout the plant's life cycle. researchgate.net The conversion of GA20 to the inactive GA29 by 2β-hydroxylation is a well-established deactivation step. researchgate.net

Substrate	Enzyme	Product
Gibberellin A20	GA 2-oxidase (GA2ox)	Gibberellin A29
Gibberellin A1	GA 2-oxidase (GA2ox)	Gibberellin A8

Table 2. Examples of 2β-hydroxylation as a deactivation mechanism for C19-gibberellins downstream of Gibberellin A19.

Other Deactivation Mechanisms

Besides 2β-hydroxylation, other deactivation pathways exist for gibberellins. One such mechanism involves methylation, catalyzed by enzymes like GA methyltransferase (GAMT1/2 in Arabidopsis). frontiersin.org Another deactivation pathway involves epoxidation, catalyzed by cytochrome P450 monooxygenases, such as the one encoded by the elongated uppermost internode (eui) gene in rice, which converts GAs into inactive 16α,17-epoxides. biologynotesonline.com While these mechanisms are known to act on various gibberellins, their specific activity on Gibberellin A19 is less characterized compared to 2β-hydroxylation of its downstream products.

Biological Roles and Physiological Functions Associated with Gibberellin A19 in Plants

Contributions to Vegetative Growth and Development

Gibberellin A19 is integral to the vegetative growth of plants, influencing everything from the height of the plant to the expansion of its leaves and the development of its root system.

Stem and Internode Elongation

Gibberellins (B7789140) are well-documented for their profound impact on stem elongation. ashs.orgnih.gov GA19, as a precursor to bioactive gibberellins like GA1 and GA20, plays a critical role in this process. ashs.orgnih.gov The conversion of GA19 to GA20 is a key regulatory step in internode elongation. ashs.orgresearchgate.net For instance, in rice, GA19 is the major gibberellin, and its levels are carefully regulated to control plant height. capes.gov.brnih.gov Studies on various plants, including poplar and apple, have shown that the metabolism of GA19 and its subsequent conversion to other gibberellins directly correlate with internode length. ashs.orgfrontiersin.org In some species, the levels of GA19 can be significantly higher than its downstream products, suggesting it may function as a "pool" gibberellin, ready to be converted to active forms as needed. ebi.ac.uknih.gov Research on Brassica napus seedlings demonstrated a dramatic increase in the content of GA19 and other gibberellins with decreasing light intensity, which correlated with increased shoot elongation. researchgate.net

Table 1: Research Findings on Gibberellin A19 and Stem Elongation

Plant Species	Key Finding	Reference
Rice (Oryza sativa)	GA19 is the major endogenous gibberellin, and its levels fluctuate throughout the plant's life cycle, peaking during periods of active growth.	nih.gov
Poplar (Populus)	The FLOWERING LOCUS T2 (FT2) protein modulates the expression of genes in the GA pathway, affecting the levels of GA19 and subsequent internode elongation.	frontiersin.org
Apple (Malus domestica)	The conversion of GA19 to GA20 is a regulated step, with standard plants metabolizing GAs at twice the speed of dwarf plants.	ashs.org
Pea (Pisum sativum)	Application of GA3 and GA4 led to an increase in GA19 content in the stems.	mdpi.com
Salix pentandra	The conversion of GA19 to GA20 is thought to be blocked under short-day conditions, inhibiting shoot elongation.	researchgate.net

Leaf Expansion and Morphology

Table 2: Research Findings on Gibberellin A19 and Leaf Development

Plant Species	Key Finding	Reference
Arabidopsis thaliana	Gibberellins are involved in the transition from the juvenile to the adult leaf stage.	researchgate.net
General	Gibberellins promote leaf expansion as one of their diverse developmental roles.	nih.govnih.gov
Mentha spicata	Changes in phytohormone concentrations, including gibberellins, are linked to morphological changes in leaves in response to UV-B radiation.	mdpi.com

Root Meristem Development and Growth Dynamics

Gibberellin signaling is necessary for the extension of roots, where it influences the rate of cell division within the meristem and cell expansion in the elongation zone. The root meristem, a hub of stem cell activity, relies on gibberellins for its proper development and to sustain root growth throughout the plant's life. nih.govnih.gov Gibberellins act as a kind of molecular timer for root development. nih.govnih.gov Interestingly, roots typically require lower concentrations of gibberellins for normal growth compared to shoots. In sweet potato, the application of gibberellin was found to inhibit lateral root number and length, suggesting that balanced gibberellin levels are critical for root system architecture. frontiersin.org

Table 3: Research Findings on Gibberellin A19 and Root Development

Plant Species	Key Finding	Reference
Arabidopsis thaliana	Gibberellins are key regulators of root meristem development, acting as a developmental timer.	nih.govnih.gov
General	Gibberellin signaling is essential for root extension by controlling cell division and expansion.
Sweet Potato (Ipomoea batatas)	Exogenous gibberellin application reduced lateral root number and length, indicating a role in regulating root system architecture.	frontiersin.org

Involvement in Reproductive Development

Gibberellin A19 is a key player in the transition from vegetative growth to the reproductive phase, influencing both the timing of flowering and the development of reproductive organs. cymitquimica.comresearchgate.net

Flowering Time Regulation

Gibberellins are known to promote the transition to flowering in many plant species. cymitquimica.comresearchgate.netresearchgate.net The levels of various gibberellins, including GA19, change as the plant moves from a vegetative to a floral state. nih.govresearchgate.net In Polianthes tuberosa, a decrease in GA19 levels coincided with an increase in GA1 and GA20 during the transition to floral initiation, suggesting that the conversion of GA19 is a critical step in this process. nih.govresearchgate.net Gibberellins are particularly essential for flowering under non-inductive conditions, such as short days in long-day plants like Arabidopsis. nih.gov

Table 4: Research Findings on Gibberellin A19 and Flowering Time

Plant Species	Key Finding	Reference
Polianthes tuberosa	A decrease in GA19 levels and an increase in GA1 and GA20 levels were observed during the transition from vegetative to floral stages.	nih.govresearchgate.net
Arabidopsis thaliana	Gibberellins are essential for flowering, especially under non-inductive short-day conditions.	nih.gov
General	Gibberellins promote the transition from vegetative to reproductive development.	cymitquimica.comresearchgate.net
Rice (Oryza sativa)	GA19 levels reach high concentrations at the panicle initiation stage.	nih.gov

Anther and Pollen Maturation Processes

Gibberellins are fundamentally important for the development of male floral organs, specifically the stamens, and for the maturation of anthers and pollen. frontiersin.orgresearchgate.netresearchgate.netnottingham.ac.uk In rice, GA19 is the major gibberellin identified in the ears, and its levels are high during heading and anthesis. nih.gov Proper gibberellin signaling is crucial for stamen and anther formation, and disruptions in this pathway can lead to male sterility. semanticscholar.org The hormone regulates processes such as the degradation of the tapetum, a nutritive cell layer in the anther that is essential for pollen development. nottingham.ac.uk Research in rice has shown that GA signaling plays a central role in floral organ formation, including the development of anthers and pollen. semanticscholar.org

Table 5: Research Findings on Gibberellin A19 and Anther/Pollen Development

Plant Species	Key Finding	Reference
Rice (Oryza sativa)	GA19 is the major gibberellin in ears, with high levels during heading and anthesis. nih.gov Malfunctions in GA signaling can lead to male sterility. semanticscholar.org	nih.govsemanticscholar.org
Arabidopsis thaliana	GA promotes the degradation of the tapetum cell layer, which is crucial for pollen development.	nottingham.ac.uk
General	Gibberellins are involved in stamen development and pollen maturation. frontiersin.orgresearchgate.netresearchgate.net	frontiersin.orgresearchgate.netresearchgate.net

Fruit Development and Parthenocarpy

Gibberellins are a class of phytohormones fundamentally involved in regulating fruit development. Their role extends to parthenocarpy, the development of fruit without prior fertilization, which results in seedless fruits. researchgate.netfrontiersin.org While bioactive gibberellins like Gibberellin A1 (GA₁) and Gibberellin A3 (GA₃) are often directly responsible for stimulating ovary growth post-pollination, Gibberellin A19 (GA₁₉) functions as a key precursor in the biosynthetic pathway leading to these active forms. frontiersin.orgnih.gov

Research in tomato (Lycopersicon esculentum) has provided significant insights into the role of endogenous gibberellin levels in parthenocarpy. A study comparing a wild-type (WT) tomato line with a near-isogenic line exhibiting parthenocarpy (due to the pat-3/pat-4 genetic system) quantified the levels of various gibberellins in unpollinated ovaries. The results showed that the concentration of GA₁₉, along with other precursors and active GAs, was significantly higher in the parthenocarpic variety at the pre-anthesis and anthesis stages. nih.gov This suggests that the genetic system responsible for parthenocarpy may function by increasing the endogenous hormone concentration, including the GA₁₉ precursor pool, which is then converted to active forms to trigger fruit growth without fertilization. nih.gov

Table 1: Endogenous Gibberellin Concentrations (ng g⁻¹ fresh weight) in Unpollinated Tomato Ovaries Data sourced from a study on the pat-3/pat-4 genetic system in tomato. nih.gov

Gibberellin	Ovarian Stage	Wild Type (WT)	Parthenocarpic Line (pat-3/pat-4)
GA₁₉	Pre-anthesis	1.8	4.8
Anthesis	1.6	3.9
GA₂₀	Pre-anthesis	0.9	2.2
Anthesis	1.1	2.4
GA₁	Pre-anthesis	0.7	2.8
Anthesis	0.9	2.1

Conversely, the direct application of GA₁₉ does not always induce parthenocarpy. In a study on cloudberry (Rubus chamaemorus), various gibberellins were applied to unpollinated flowers to test their ability to induce fruit development. While GA₁, GA₃, and GA₄ were effective, GA₁₉, along with its immediate product GA₂₀, was inactive. researchgate.net This finding highlights that GA₁₉ is not the terminal bioactive compound for this process. The lack of activity suggests that the conversion of these precursors into the final active forms (which requires 3β-hydroxylation) may be a critical, regulated step that is inhibited in unpollinated cloudberry flowers. researchgate.net

Table 2: Activity of Exogenously Applied Gibberellins on Parthenocarpic Fruit Development in Cloudberry Based on research findings in Rubus chamaemorus. researchgate.net

Gibberellin Applied	Activity in Inducing Parthenocarpy	Proposed Position in Biosynthetic Pathway
GA₁	Active	Bioactive Form
GA₃	Active	Bioactive Form
GA₄	Active	Bioactive Form
GA₁₉	Inactive	Precursor
GA₂₀	Inactive	Precursor (product of GA₁₉)
GA₉	Inactive	Precursor
GA₂₄	Inactive	Precursor

Role in Seed Biology

Seed Germination and Dormancy Release

Gibberellins are pivotal in regulating the transition from seed dormancy to germination. cymitquimica.comck12.org They act as a positive signal for germination, often working antagonistically to the inhibitory hormone Abscisic acid. The presence of GA₁₉ in dormant plant tissues suggests its involvement in these processes.

Detailed analysis has identified endogenous GA₁₉ in the dormant bulbils (aerial tubers) of the Japanese yam, Dioscorea japonica. tandfonline.com Its identification alongside other gibberellins of both the early 13-hydroxylation and non-13-hydroxylation biosynthetic pathways indicates that the machinery for producing active gibberellins is present even in the dormant state. tandfonline.com GA₁₉ serves as an intermediate in these pathways, which are ultimately responsible for producing the active GAs that trigger the metabolic processes required for sprouting and growth.

The physiological state of the seed, particularly its level of dormancy, is correlated with the sensitivity of its tissues to gibberellins. core.ac.uk In barley, for instance, aleurone layers from less dormant grains show a higher responsiveness and secrete more α-amylase when treated with gibberellin, demonstrating that the capacity to respond to the GA signal is linked to the ability to break dormancy. core.ac.uk Although these studies often use the potent GA₃ for experiments, the internal signal originates from the biosynthetic pathway in which GA₁₉ is a constituent.

Regulation of Stored Food Mobilization (e.g., α-amylase production in aleurone)

One of the most well-characterized roles of gibberellins in seed biology is the mobilization of stored food reserves in the endosperm of cereal grains. ck12.orgnih.gov GA₁₉ participates in this process as a precursor to the gibberellins that initiate the signaling cascade.

The established mechanism involves the following steps:

Upon imbibition (water uptake), the embryo synthesizes gibberellins. researchgate.net

These gibberellins, produced via a pathway including GA₁₉, are transported to the aleurone layer, a specialized cell layer surrounding the endosperm. researchgate.netcerealsgrains.org

In the aleurone cells, the gibberellin signal induces the transcription of genes encoding hydrolytic enzymes, most notably α-amylase. nih.govresearchgate.net

The aleurone cells then synthesize and secrete α-amylase and other hydrolases into the starchy endosperm. ck12.orgnih.gov

These enzymes catabolize stored macromolecules, such as starch, into simple sugars, which are transported to the embryo to fuel its growth. researchgate.net

Research on barley aleurone tissue has shown that not all cells respond equally to the gibberellin signal. There is a clear dose-response relationship, and cells in different locations exhibit varying sensitivities. nih.gov For example, the aleurone tissue closest to the embryo (proximal end) is more sensitive to low concentrations of gibberellin than tissue farther away (distal end). This suggests that germination is fueled by a gradual recruitment of aleurone cells as the gibberellin concentration increases and diffuses from the embryo. nih.gov

Table 3: Differential Sensitivity of Barley Aleurone Tissue to Gibberellin (GA) Conceptualized from findings on Hordeum vulgare. nih.gov

Aleurone Tissue Region	Response to Low GA Concentrations (e.g., 10⁻⁹ M)	Response to High/Saturating GA Concentrations (e.g., 10⁻⁶ M)	Implication
Proximal (near embryo)	Higher α-amylase secretion	Maximum α-amylase secretion	High sensitivity; activated early during germination.
Distal (far from embryo)	Lower α-amylase secretion	Maximum α-amylase secretion	Lower sensitivity; recruited later as GA signal strengthens.

Regulation of Gibberellin A19 Metabolism and Bioactivity

Genetic and Transcriptional Control of Biosynthetic and Catabolic Enzymes

The concentration of GA19 is largely determined by the expression of genes encoding the enzymes responsible for its synthesis and breakdown. The primary enzymes involved are GA 20-oxidase (GA20ox) and GA 3-oxidase (GA3ox) for biosynthesis, and GA 2-oxidase (GA2ox) for catabolism.

Biosynthetic Enzymes:

GA 20-oxidase (GA20ox): This enzyme is a crucial control point in the GA biosynthetic pathway, catalyzing the conversion of earlier precursors like GA53 to GA19, and subsequently GA19 to GA20. ashs.orgnih.gov The expression of GA20ox genes is often tissue-specific and developmentally regulated. For instance, in apple, MdGA20ox1 is primarily active in immature seeds. ashs.orgashs.org

GA 3-oxidase (GA3ox): This enzyme acts downstream of GA20ox, converting GA20 to the biologically active GA1. ashs.orgnih.gov The expression of GA3ox genes is also tightly controlled and can be influenced by various signals. usp.brtandfonline.com

Catabolic Enzymes:

GA 2-oxidase (GA2ox): This enzyme deactivates gibberellins (B7789140), including the precursors. The expression of GA2ox genes is a key mechanism for reducing the levels of active GAs and their precursors, thus playing a critical role in GA homeostasis. ashs.org

The transcription of these genes is under the control of a complex network of transcription factors. For example, the bZIP transcription factor RSG (REPRESSION OF SHOOT GROWTH) in tobacco has been shown to regulate the expression of NtGA20ox1. tandfonline.com

Table 1: Key Genes in Gibberellin A19 Metabolism

Gene Family	Function	Regulation
GA20ox	Catalyzes the conversion of GA53 to GA19 and GA19 to GA20.	Subject to feedback regulation by GA levels and environmental cues like light. ashs.orgnih.govresearchgate.net
GA3ox	Catalyzes the final step in the synthesis of some bioactive GAs (e.g., GA1 from GA20).	Also under feedback control and regulated by environmental signals. usp.brtandfonline.comresearchgate.net
GA2ox	Deactivates GAs, including precursors, through 2β-hydroxylation.	Often upregulated by high levels of active GAs (feed-forward regulation). ashs.orgresearchgate.net

Environmental Regulation of Gibberellin A19 Levels

Plants constantly adjust their growth and development in response to environmental cues, and the regulation of GA19 metabolism is a key part of this adaptation.

Photoperiodic Control and Light Quality Responses

Light is a dominant environmental signal that influences gibberellin metabolism. Both the duration of light (photoperiod) and its spectral quality have profound effects on the levels of GA19 and other GAs.

Photoperiod: In many plant species, photoperiod controls the transition to flowering and shoot elongation, processes in which GAs are deeply involved. In long-day plants, a shift to longer days can lead to an increase in GA levels. nih.gov Conversely, in some woody plants like Salix pentandra and Betula pendula, short days can inhibit the conversion of GA19 to GA20, leading to an accumulation of GA19 and growth cessation. researchgate.netajol.info This suggests that the GA 20-oxidase that metabolizes GA19 is under photoperiodic control. researchgate.net

Light Quality: The ratio of red to far-red light (R:FR), which is perceived by phytochrome (B1172217) photoreceptors, is a critical signal for plants growing under a canopy. A low R:FR ratio, indicative of shade, often leads to increased stem elongation, a response mediated by GAs. frontiersin.org Studies in sunflower have shown that a reduced R:FR ratio can lead to significant increases in the levels of GA1, GA19, and GA20 in both internodes and leaves. oup.com Similarly, in bean plants, low R:FR conditions increased the levels of GA1, GA19, and GA20 in the internodes. oup.com However, the response can be complex. In chrysanthemum grown under far-red deficient light, the metabolism of GA19 was reduced. ashs.org

Light Intensity: Low light intensity can also impact GA levels. In Brassica napus seedlings, decreasing light intensity led to a dramatic increase in the content of several GAs, including GA19. researchgate.net This suggests that GAs act as intermediates between light conditions and the shoot elongation response. researchgate.net

Temperature Influences on Gibberellin A19 Metabolism

High Temperatures: In some cases, high temperatures can inhibit certain steps in the GA biosynthetic pathway. In thermosensitive dwarf apple trees, elevated temperatures led to a reduction in the conversion of GA19 to GA20, resulting in an accumulation of GA19 and reduced shoot elongation. researchgate.net This suggests that the enzymatic activity of GA 20-oxidase can be sensitive to temperature. ashs.org

Low Temperatures: Conversely, low temperatures can also affect GA metabolism. In some plants, cold exposure can lead to a reduction in GA levels, contributing to growth restriction. nih.govnih.gov The interaction between temperature and GA metabolism is crucial for seasonal growth adjustments in perennial plants. nih.gov In Phalaenopsis hybrida, cool temperatures are required for flowering, and this is associated with changes in GA metabolism, potentially involving a more regulated conversion of GA19 through the pathway. researchgate.net

Response to Abiotic Stress Conditions

Plants respond to various abiotic stresses, such as drought and salinity, by modulating their hormone levels, including those of gibberellins.

Drought and Salinity: Abiotic stresses like drought and salinity often lead to a reduction in the levels of active GAs, which contributes to growth inhibition as a survival mechanism. nih.govbrazilianjournals.com.br This reduction can be achieved by down-regulating biosynthetic genes or up-regulating catabolic genes. For instance, salt stress has been shown to repress genes encoding key enzymes in the gibberellin pathway. grafiati.com The interaction between gibberellins and the stress hormone abscisic acid (ABA) is crucial in mediating these responses. frontiersin.org While the primary response is often a decrease in active GAs, the specific changes in GA19 levels can vary depending on the plant species and the nature of the stress.

Endogenous Feedback and Homeostasis Mechanisms

To maintain appropriate levels of active gibberellins, plant cells employ a sophisticated system of feedback and feed-forward regulation. This homeostatic mechanism ensures that GA levels are tightly controlled.

Feedback Regulation: High levels of biologically active GAs, such as GA1, can inhibit the expression of genes encoding biosynthetic enzymes, including GA20ox and GA3ox. tandfonline.comresearchgate.net This negative feedback loop prevents the over-accumulation of active GAs. For example, in pea, the conversion of GA19 to GA20 is thought to be strongly feedback-regulated. ashs.org This regulation is mediated by DELLA proteins, which are key negative regulators of GA signaling. tandfonline.com When GA levels are low, DELLA proteins accumulate and promote the transcription of GA20ox and GA3ox genes. tandfonline.com

Feed-forward Regulation: Conversely, high levels of active GAs can promote the expression of genes encoding catabolic enzymes like GA2ox. researchgate.net This feed-forward mechanism enhances the deactivation of GAs, further contributing to the maintenance of homeostasis.

In rice, GA19 is often the major gibberellin present, suggesting it may function as a "pool GA". ebi.ac.uknih.gov The levels of active GAs like GA1 might be regulated by controlling the rate of GA19's synthesis or its subsequent metabolic conversions. ebi.ac.uknih.gov

Hormonal Cross-Talk Modulating Gibberellin A19 Pathways

The regulation of gibberellin A19 metabolism is not an isolated process but is integrated into the broader network of plant hormone signaling. Interactions between gibberellins and other hormones play a critical role in fine-tuning plant growth and development.

Auxin: There is significant cross-talk between gibberellin and auxin signaling pathways. Auxin can influence GA biosynthesis, and vice versa. This interaction is crucial for processes like stem elongation.

Abscisic Acid (ABA): Gibberellins and ABA often have antagonistic effects. frontiersin.orgnih.gov For example, while GAs promote seed germination, ABA promotes dormancy. This antagonism is partly achieved through the regulation of each other's metabolism and signaling pathways. frontiersin.orgnih.gov

Ethylene (B1197577): The interaction between gibberellins and ethylene can be either synergistic or antagonistic depending on the developmental context. nih.gov For instance, in submerged rice, GA and ethylene act synergistically to promote adventitious root growth. nih.gov

Cytokinins: Cytokinins, which are primarily involved in cell division, also interact with gibberellin pathways. Shade conditions, for example, can lead to reduced cytokinin levels, which inhibits leaf growth, while GA levels are often increased to promote stem elongation. frontiersin.org

This intricate web of hormonal cross-talk ensures that the levels and activity of GA19 and other gibberellins are precisely modulated to orchestrate a coordinated developmental response to both internal cues and external environmental changes.

Interactions with Abscisic Acid

The relationship between gibberellins and abscisic acid (ABA) is predominantly antagonistic. This opposition is fundamental to the regulation of major developmental transitions in plants, such as seed dormancy and germination, as well as responses to abiotic stress. ck12.orgfrontiersin.org ABA generally acts as a growth inhibitor, promoting dormancy, while GAs promote growth and germination. frontiersin.orgnih.gov This antagonistic balance is maintained, in part, by the mutual regulation of each other's metabolism and signaling pathways.

Research has shown that ABA can directly influence the levels of gibberellins by altering the expression of key biosynthetic and catabolic genes. researchgate.net High levels of ABA, often induced by stress conditions, lead to a decrease in the concentration of bioactive GAs. This is achieved by downregulating the expression of genes encoding GA biosynthesis enzymes, such as GA20-oxidase (GA20ox) and GA3-oxidase (GA3ox), which are responsible for converting precursors like GA19 into active forms. frontiersin.orgresearchgate.net Simultaneously, ABA often upregulates the expression of genes encoding GA2-oxidase (GA2ox), an enzyme that inactivates bioactive GAs. frontiersin.org

For instance, studies on wheat seed dormancy show that temperature-induced changes in dormancy are linked to a shift in the ABA/GA balance. nih.gov Higher dormancy is associated with elevated ABA levels and responsiveness, coupled with reduced GA levels and signaling. nih.gov This is mediated through the differential expression of ABA and GA metabolism genes; high dormancy states correlate with increased expression of ABA synthesis genes (TaNCED2) and decreased expression of GA biosynthesis genes (TaGA20ox, TaGA3ox2). nih.gov As GA19 is a direct substrate for GA20-oxidase, its conversion to downstream gibberellins is effectively blocked by ABA action, causing it to potentially accumulate as a "pool GA". nih.gov

Table 1: Effects of Abscisic Acid on Gibberellin Metabolism Genes

Gene Target	Function in GA Pathway	Effect of ABA	Outcome on Bioactive GA Levels
GA20-oxidase (GA20ox)	Converts GA19 to GA20	Repression	Decrease
GA3-oxidase (GA3ox)	Converts GA20 to bioactive GA1/GA4	Repression	Decrease
GA2-oxidase (GA2ox)	Inactivates bioactive GAs	Induction	Decrease

Interactions with Jasmonates

The interaction between gibberellins and jasmonates (JA) is multifaceted, exhibiting both antagonistic and synergistic qualities depending on the specific developmental context and environmental cues. nih.govzju.edu.cn Jasmonates are primarily known for their role in plant defense against herbivores and pathogens, often leading to a reallocation of resources from growth to defense. nih.gov

In many cases, JA antagonizes GA-promoted growth. This is achieved by JA signaling pathways that suppress the accumulation of bioactive GAs. nih.gov Studies in rice have demonstrated that upon herbivore attack, JA signaling is activated, which in turn enhances GA catabolism. nih.gov The transcription factor MYC2, a key component of JA signaling, directly binds to the promoters of GA2-oxidase genes (GA2ox3 and GA2ox7), upregulating their expression. nih.gov This leads to the inactivation of bioactive GAs, thereby repressing growth and prioritizing defense. nih.gov This JA-induced reduction in GA levels can also involve the decreased expression of GA biosynthesis genes. nih.gov

Conversely, in certain developmental processes, GAs and JAs can act synergistically. A notable example is during stamen development in Arabidopsis. zju.edu.cnnih.govjipb.net GA is required to promote the expression of genes essential for JA biosynthesis. zju.edu.cn The resulting JA then induces the expression of transcription factors (MYB21, MYB24, MYB57) that are crucial for the proper growth of stamen filaments. zju.edu.cnnih.gov In this context, GA acts upstream of JA to ensure reproductive success. zju.edu.cn The interplay is mediated by DELLA proteins, which are repressors of GA signaling. DELLAs and JAZ proteins (repressors of JA signaling) can interact, forming a regulatory node that integrates both hormone signals to fine-tune growth and defense responses. researchgate.netfrontiersin.org

Table 2: Context-Dependent Interactions of Gibberellins and Jasmonates

Developmental Context	Nature of Interaction	Key Molecular Players	Observed Outcome
Vegetative Growth/Defense	Antagonistic	MYC2, GA2ox	JA represses GA-mediated growth. nih.gov
Stamen Development	Synergistic	DELLA, MYB21, MYB24	GA promotes JA biosynthesis for filament elongation. zju.edu.cnnih.gov

Interactions with Auxins and Cytokinins

Gibberellin metabolism and signaling are intricately linked with auxin and cytokinin pathways to coordinate various aspects of plant morphogenesis, including cell division, elongation, and differentiation. ipps.orgnih.gov The balance and ratio between these hormones are critical for normal development. ck12.org

Auxins generally have a positive or synergistic relationship with gibberellins. Auxin can promote the biosynthesis of bioactive GAs by increasing the transcript levels of GA20ox and GA3ox genes, while simultaneously repressing the expression of the catabolic GA2ox genes. mdpi.comencyclopedia.pub This interaction is crucial for processes like stem elongation, where both hormones contribute to cell expansion. scielo.br For example, studies in rose have shown that auxin and GA are both involved in regulating peduncle strength and elongation. mdpi.com The convergence of auxin and GA signaling can occur through shared downstream targets. For instance, the GATA transcription factors GNC and GNL in Arabidopsis are regulated by both GA signaling and the auxin response factor ARF2, integrating both hormonal inputs to control processes like greening and flowering. nih.gov

Cytokinins , in contrast, often act antagonistically with gibberellins. nih.gov High cytokinin levels can inhibit the production of GAs and promote their deactivation. nih.gov This antagonistic relationship is evident in the regulation of shoot apical meristem activity, where high cytokinin and low GA levels are required, while the opposite ratio is needed for subsequent cell elongation in the stem. nih.gov In some species, cytokinin application has been shown to inhibit the effects of gibberellin on stem elongation. scielo.br The interaction can be reciprocal; GAs can also inhibit cytokinin responses. nih.gov This complex interplay ensures a precise balance between cell division (promoted by cytokinins) and cell elongation (promoted by GAs), which is essential for organogenesis. ck12.orgscielo.br

Table 3: Summary of Interactions with Auxins and Cytokinins

Interacting Hormone	General Nature of Interaction with GA	Effect on GA Biosynthesis Genes (e.g., GA20ox, GA3ox)	Effect on GA Catabolism Genes (e.g., GA2ox)
Auxin	Synergistic/Positive	Induction	Repression
Cytokinin	Antagonistic/Negative	Repression	Induction

---

Molecular Mechanisms and Signaling Pathways Involving Gibberellins Relevant to Gibberellin A19 Precursors and Metabolites

Gibberellin Perception and Receptor Systems (GID1)

The perception of gibberellin is mediated by a soluble nuclear receptor known as GIBBERELLIN INSENSITIVE DWARF1 (GID1). nih.govresearchgate.net The GID1 protein, which shares structural similarities with hormone-sensitive lipases, is responsible for binding to bioactive forms of gibberellins (B7789140), such as GA1 and GA4. nih.govsteberlab.orgresearchgate.net Precursors like GA19 and other intermediates such as GA9 and GA20 have been shown to have little to no binding affinity for the GID1 receptor. tandfonline.com

The binding of a bioactive GA molecule induces a conformational change in the GID1 receptor. researchgate.net This change involves a flexible N-terminal lid that closes over the GA-binding pocket, creating a new surface that is essential for the subsequent interaction with DELLA proteins. researchgate.netresearchgate.net This GA-dependent formation of the GID1-DELLA complex is the critical first step in initiating the downstream signaling cascade. nih.govnih.gov The GID1 perception system is highly conserved among vascular plants, highlighting its fundamental role in plant biology. nih.gov

Downstream Gene Regulation and Transcriptional Reprogramming by Gibberellin Signaling

The degradation of DELLA proteins initiates a cascade of transcriptional changes, leading to the widespread reprogramming of gene expression that underlies the physiological responses to gibberellin. biologists.comresearchgate.net The release of transcription factors, such as PIFs, from DELLA-mediated inhibition is a key event in this process. oup.com

Once freed, these transcription factors can bind to specific DNA sequences (cis-acting elements) in the promoters of GA-responsive genes and modulate their expression. oup.comnih.gov For example, PIFs are known to activate genes that encode for cell wall-modifying enzymes and other proteins required for cell elongation. oup.com The transcriptional network regulated by DELLAs is vast, encompassing genes involved in hormone biosynthesis, cell cycle control, and flower development, among others. oup.com

Furthermore, DELLA proteins themselves can influence the expression of genes involved in GA metabolism and signaling, creating feedback and feed-forward regulatory loops. researchgate.net For instance, DELLAs can promote the transcription of the GID1 receptor gene, thereby enhancing the sensitivity of the cell to gibberellin. researchgate.net They also regulate genes involved in GA biosynthesis. nih.govfrontiersin.org This complex web of interactions allows the plant to precisely control its developmental programs in response to the level of bioactive gibberellins.

Long-Distance Transport and Tissue-Specific Localization of Gibberellins

The regulation of plant growth requires communication between different organs, which is often mediated by the transport of signaling molecules like hormones. While some GAs are synthesized and act locally, there is substantial evidence for the long-distance transport of gibberellins and their precursors through the plant's vascular system. tandfonline.comresearchgate.netresearchgate.net

Research in Arabidopsis has shown that the GA precursor GA12 is a major form of mobile gibberellin that is transported over long distances. nih.govnih.gov Studies using grafting techniques and analysis of vascular exudates have demonstrated that GA12 moves through both the xylem (from root to shoot) and the phloem (from source to sink tissues). tandfonline.comnih.gov This inactive precursor can then be converted into bioactive GAs in the recipient tissues, where it activates the GA signaling pathway to support growth. tandfonline.comnih.gov

While GA12 is a key mobile signal in Arabidopsis, other GAs, including the precursor GA19, have been identified as major transported forms in other species. ashs.orgnih.gov For example, studies in apple trees have suggested that GA19 is a significant component of the xylem sap, with its concentration varying with rootstock vigor. ashs.org This transport of GA precursors allows for a spatial separation between the sites of synthesis and the sites of action, providing a sophisticated mechanism for coordinating growth and development across the entire plant. researchgate.netnih.gov

Data Tables

Key Proteins in the Gibberellin Signaling Pathway

Protein Type	Example(s)	Function	Reference(s)
GA Receptor	GID1	Binds bioactive GAs, initiating the signaling cascade.	nih.gov, researchgate.net
Negative Regulator	DELLA Proteins (e.g., RGA, GAI)	Repress GA responses by interacting with transcription factors.	researchgate.net, notulaebotanicae.ro
E3 Ligase Component	F-box Proteins (SLY1, GID2)	Recognize the GA-GID1-DELLA complex for ubiquitination.	annualreviews.org, steberlab.org
Transcription Factor	PIFs (e.g., PIF4, PIF5)	Activate growth-promoting genes; inhibited by DELLAs.	oup.com, mdpi.com

Occurrence and Distribution of Gibberellin A19 in Biological Systems

Presence and Levels in Various Higher Plant Species

The concentration of GA19 is dynamically regulated in various plant species and cultivars, often correlating with specific developmental phases or environmental conditions.

Rice (Oryza sativa) : GA19 is the major endogenous gibberellin found in the shoots, roots, and ears of the rice cultivar Oryza sativa L. japonica cv. Nihonbare. dntb.gov.uascionresearch.com Its levels fluctuate throughout the plant's life cycle, reaching high concentrations of approximately 10–15 μg/kg fresh weight during the 3rd-leaf seedling stage, at the point of panicle initiation in shoots, and within the ears during heading and anthesis. dntb.gov.uascionresearch.com Similar quantitative changes have been observed in the indica cultivar, T-136, suggesting GA19 may function as a "pool" or storage gibberellin, with its conversion rate regulating the levels of active GAs. dntb.gov.uascionresearch.com

Apple (Malus domestica) : In apple vegetative tissues, GA19 is a major gibberellin. researchgate.net It has been identified in the xylem exudate and shoots. researchgate.netkisti.re.kr Studies on grafted apple trees have shown that rootstocks can significantly influence GA19 levels. The dwarfing rootstock M.9 was found to significantly lower the concentration of GA19 in the xylem sap of the scion compared to the vigorous 'Royal Gala' variety. dissertationesforestales.ficabidigitallibrary.org This suggests that GA19 produced in the roots is an important signal that regulates the vigor of the scion. dissertationesforestales.fi

Sweet Pea (Lathyrus odoratus) : The distribution of GA19 in sweet pea is highly tissue-specific. Rapidly expanding internodes contain significantly more GA19 than gibberellin A20 (GA20). dntb.gov.uanih.gov Conversely, expanding leaflets have more GA20 than GA19. dntb.gov.uanih.gov In very young seedlings, the apical portions contain more GA19 than GA20, a trend that reverses in more established seedlings. dntb.gov.uanih.gov

Brassica (Brassica napus) : GA19 has been identified as an endogenous gibberellin in oilseed rape. science.govdntb.gov.ua Its concentration is influenced by environmental factors such as light intensity. In Brassica napus seedlings, the content of GA19 in stems was nine times greater in plants grown under a low light intensity (75 μmol m−2 s−1) compared to those grown under high light (500 μmol m−2 s−1). In 28-day-old B. napus plants, GA19 levels were reported to be between 10 and 20 ng/g dry weight in the shoots.

Masson Pine (Pinus massoniana) : The concentration of GA19 in Masson pine varies between ecotypes with different resin yields and also depends on the tissue analyzed. In the needles of high-resin-yielding pines, GA19 levels were found to be significantly decreased compared to those in common-yielding pines. nih.gov In contrast, analysis of xylem tissues showed that the content of GA19 was significantly increased in high-resin-yielding trees.

Beech (Fagus sylvatica) : Endogenous GA19 has been quantified in beech seeds. researchgate.netscionresearch.com Significant differences in GA19 concentrations are found between the embryo axes and the cotyledons. researchgate.netscionresearch.com These levels also change depending on the dormancy status of the seed, indicating a role for GA19 in the processes of dormancy breaking and germination. researchgate.netscionresearch.com

Populus (Populus sp.) : GA19 has been identified in hybrid poplar (Populus balsamifera × P. deltoides). In a study on callus induction from the stems of Populus alba, GA19 was detected, with its concentration changing during the culture period. On day 7 of induction, the GA19 level was 0.90 ng/g, which later stabilized as adventitious shoots grew. The metabolism of GA19 in Populus is also known to be under photoperiodic control.

Table 1: Quantitative Levels of Gibberellin A19 in Various Plant Species

Plant Species	Cultivar/Ecotype	Tissue	Concentration	Condition/Growth Stage	Citation
Rice (Oryza sativa)	japonica cv. Nihonbare	Shoots, Ears	~10-15 µg/kg FW	Panicle initiation, Heading/Anthesis	dntb.gov.ua, scionresearch.com
Rice (Oryza sativa)	indica cv. T-136	Shoots, Ears	~10-15 µg/kg FW	Panicle initiation, Heading/Anthesis	dntb.gov.ua, scionresearch.com
Apple (Malus domestica)	Scion on M.9 rootstock	Xylem Sap	Lowered	Compared to vigorous rootstock	dissertationesforestales.fi, cabidigitallibrary.org
Brassica napus	cv. Westar	Stems	9x higher	Low light (75) vs. High light (500 µmol m⁻² s⁻¹)
Brassica napus	Not specified	Shoots	10-20 ng/g DW	28 days old
Masson Pine (Pinus massoniana)	High resin-yield	Needles	Decreased	Compared to common-yield	nih.gov,
Masson Pine (Pinus massoniana)	High resin-yield	Xylem	Increased	Compared to low-yield	,
Populus alba	Not specified	Stem Callus	0.90 ng/g	7 days post-induction

Gibberellin A19 is not uniformly distributed within plants; its accumulation is specific to certain tissues and organs, reflecting its role in localized growth and development processes.

Shoots and Apical Tissues : GA19 is commonly found in young, growing tissues. In both vegetative and reproductive Brassica plants, GA19 concentrations increase up the plant axis, being highest in the shoot tips. In apple, suppression of a key metabolic enzyme in the shoot apex led to an increase in GA19 concentration there. dissertationesforestales.fi

Roots : Roots are a site of gibberellin synthesis, and GA19 is present in the roots of several species, including rice and Brassica. dntb.gov.uascionresearch.com In Brassica, the concentration in the roots is the lowest compared to other parts of the plant. However, GA19 produced in apple roots is thought to be transported via the xylem to the shoots to regulate growth. dissertationesforestales.fi

Leaves : The concentration of GA19 in leaves can be variable. In Brassica, leaves contain high but variable amounts of GA19. In sweet pea, expanding leaflets contain less GA19 than expanding internodes. dntb.gov.uanih.gov

Seeds and Fruits : Seeds are often rich in gibberellins (B7789140). In beech, GA19 is present in both the embryo axis and cotyledons of the seeds. scionresearch.com In rice, the highest levels of GA19 are found in the ears (which contain the developing seeds or grains) during the heading and anthesis stages. dntb.gov.uascionresearch.com In reproductive Brassica plants, GA19 concentrations are highest in the siliques (fruits) and flowers.

Table 2: Tissue-Specific Distribution of Gibberellin A19

Plant Species	Shoots/Apical Tissues	Roots	Leaves	Seeds/Fruits/Ears	Citation
Rice (Oryza sativa)	Present	Present	Not specified	Present (High in ears)	dntb.gov.ua, scionresearch.com
Apple (Malus domestica)	Present (High in apex)	Present (Root-produced)	Present	Not specified	dissertationesforestales.fi, researchgate.net
Sweet Pea (Lathyrus odoratus)	Present (High in young apices)	Not specified	Present (Low in leaflets)	Not specified	dntb.gov.ua, nih.gov
Brassica napus	Present (Highest in tips)	Present (Lowest conc.)	Present (High but variable)	Present (High in siliques)	,
Masson Pine (Pinus massoniana)	Not specified	Not specified	Present (Needles)	Not specified	nih.gov,
Beech (Fagus sylvatica)	Not specified	Not specified	Not specified	Present (Embryo axis, Cotyledons)	researchgate.net, scionresearch.com

Quantitative Changes in Specific Cultivars and Ecotypes (e.g., Rice, Apple, Sweet Pea, Brassica, Masson Pine, Beech, Populus)

Production by Fungi and Bacteria

While gibberellins were first discovered as metabolites of the fungus Gibberella fujikuroi, the production of GA19 specifically has been identified in a more limited number of microbial species. Many microorganisms, including various fungi and bacteria, are known to produce an array of gibberellins which can promote the growth of host plants.

Fungi : The endophytic fungus Cladosporium sphaerospermum, isolated from soybean (Glycine max), has been shown to produce GA19 in culture at a concentration of 2.1 ng/ml.

Bacteria : The production of gibberellins is a trait found in several plant growth-promoting rhizobacteria (PGPR). dntb.gov.ua The bacterium Leifsonia soli strain SE134 was identified as a producer of GA19. dntb.gov.ua Other bacterial genera known to produce various gibberellins (though not always specified as GA19) include Bacillus, Rhizobium, Azospirillum, Pseudomonas, and Agrobacterium.

Table 3: List of Mentioned Chemical Compounds

Compound Name
Gibberellin A1 (GA1)
Gibberellin A3 (GA3) / Gibberellic acid
Gibberellin A4 (GA4)
Gibberellin A8 (GA8)
Gibberellin A19 (GA19)
Gibberellin A20 (GA20)
Gibberellin A24 (GA24)
Gibberellin A29 (GA29)
Gibberellin A34 (GA34)
Gibberellin A44 (GA44)
Gibberellin A53 (GA53)
Abscisic Acid (ABA)
Indole-3-acetic acid (IAA)
Jasmonic acid (JA)
Jasmonoyl-L-isoleucine (JA-ILE)
Methyl jasmonate (MeJA)
Sucrose
Glucose
Fructose
Carotenoids
Chlorophyll a
Chlorophyll b
Potassium chlorate (B79027)

Analytical Methodologies for Gibberellin A19 Research

Advanced Chromatographic and Spectrometric Techniques for Quantification and Identification

Gas Chromatography-Mass Spectrometry (GC-MS/SIM)

Gas chromatography-mass spectrometry (GC-MS) is a cornerstone technique for the analysis of gibberellins (B7789140), including GA19. Prior to analysis, GAs are typically derivatized to increase their volatility and thermal stability. A common derivatization process involves methylation followed by trimethylsilylation. For instance, GA19 can be analyzed as a methyl ester-trimethylsilyl ether derivative. tandfonline.com The separation is achieved on a capillary column, such as one packed with 2% OV-1 on Chromosorb W, often under isothermal conditions. tandfonline.com

For enhanced sensitivity and selectivity, selected ion monitoring (SIM) is frequently employed. researchgate.netashs.org In GC-MS-SIM, the mass spectrometer is set to detect only specific ions characteristic of the target analyte, thereby reducing background noise and improving detection limits. For example, in the analysis of gibberellins in beech seeds, purified extracts were quantified by GC-MS-SIM using deuterated GAs as internal standards. researchgate.net Similarly, in a study on apple shoots, the injection of derivatized samples was analyzed in SIM mode, monitoring the most abundant ion for each GA. ashs.org The quantities of endogenous GAs are then calculated based on isotope dilution analysis. oup.com

Researchers have successfully identified GA19 in various plant tissues using GC-MS and GC-MS-SIM, including rice shoots, roots, and ears, where it was found to be the major endogenous gibberellin. nih.gov In maize, GA19 was identified in immature seeds by full-scan GC/MS and GC/SIM. tandfonline.com

Table 1: GC-MS/SIM Parameters for Gibberellin Analysis

Parameter	Example Specification	Source
Derivatization	Methylation with ethereal diazomethane, followed by trimethylsilylation.	tandfonline.com
Column	Glass column (3 mm id x 1 m) with 2% OV-1 on Chromosorb W.	tandfonline.com
GC Program	Isothermal modes (e.g., 200°C and 220°C).	tandfonline.com
Detection Mode	Selected Ion Monitoring (SIM).	researchgate.netashs.org
Internal Standards	Deuterated GAs (e.g., [2H2]-GA19).	researchgate.netoup.com

High-Performance Liquid Chromatography (HPLC)

High-performance liquid chromatography (HPLC) is another powerful tool for the purification and analysis of gibberellins. Reversed-phase C18 columns are commonly used for the separation of acidic and conjugated gibberellins. ashs.org For instance, in a study on apple tissues, HPLC was used to purify GA metabolites, with the eluate passing through an in-line radioactivity monitor to detect labeled compounds. ashs.org

HPLC can be used as a purification step prior to GC-MS analysis. For example, extracts from poplar trees were purified on C18 columns and silica (B1680970) gel before C18 HPLC, with fractions subsequently analyzed by GC-MS-SIM. oup.com In maize studies, a GA fraction was subjected to HPLC on a Nucleosil NMe2 column, and the collected fractions were analyzed by radioimmunoassay (RIA) and GC/SIM. tandfonline.com

Different types of HPLC columns can be employed depending on the specific separation needs. Besides C18 columns, columns like Asahi Pak ES-502N have been used for GA analysis. tandfonline.com

Table 2: HPLC Systems for Gibberellin A19 Analysis

Component	Example Specification	Source
Column Type	Reversed-phase C18 or Nucleosil NMe2.	tandfonline.comashs.org
Mobile Phase	Methanol containing a small percentage of acetic acid (e.g., 0.05%).	tandfonline.com
Detection	In-line radioactivity monitor (for labeled compounds) or subsequent analysis by other methods (e.g., GC-MS, RIA).	tandfonline.comashs.org
Application	Purification of extracts before further analysis.	tandfonline.comoup.com

Ultra-Performance Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (UPLC-ESI-MS/MS)

Ultra-performance liquid chromatography coupled with electrospray ionization-tandem mass spectrometry (UPLC-ESI-MS/MS) has emerged as a highly sensitive and selective method for the quantification of gibberellins. creative-proteomics.com This technique offers advantages such as high resolution, short analysis times, and the ability to detect GAs at very low concentrations, typically in the range of 10⁻⁹ to 10⁻¹⁵ mol g⁻¹ fresh weight. creative-proteomics.com

The analysis is often performed in the multiple reaction monitoring (MRM) mode, which provides excellent selectivity and accuracy for quantifying GAs in complex plant matrices. creative-proteomics.com In this mode, a specific precursor ion of the analyte is selected and fragmented, and a resulting product ion is monitored. For GA19, analysis in negative ion mode ([M-H]-) is common, with a precursor m/z of 361. nih.gov

The use of UPLC-ESI-MS/MS has been instrumental in metabolomics studies. For example, it was used to analyze changes in endogenous hormones, including GA19, in Anoectochilus roxburghii under different light intensities. nih.gov

Table 3: UPLC-ESI-MS/MS Parameters for Gibberellin A19

Parameter	Specification	Source
Ionization Mode	Electrospray Ionization (ESI), Negative	creative-proteomics.comnih.gov
Precursor Ion (m/z)	361 ([M-H]-)	nih.gov
MS/MS Mode	Multiple Reaction Monitoring (MRM)	creative-proteomics.com
Column	ACQUITY UPLC BEH C18 (2.1 x 50 mm)
Collision Energy	10.0 eV or 20.0 eV	nih.gov

Application of Isotope-Labeled Internal Standards for Absolute Quantification

The use of isotope-labeled internal standards is a critical practice for the accurate and absolute quantification of gibberellins, including GA19. lgcstandards.com These standards, which are chemically identical to the analyte but have a different mass due to the incorporation of stable isotopes (e.g., ²H, ¹³C), are added to the sample at the beginning of the extraction process. oup.comlgcstandards.com

By co-eluting with the endogenous compound, the isotope-labeled standard experiences the same matrix effects and losses during sample preparation and analysis. lgcstandards.com This allows for precise correction and quantification through isotope dilution analysis. oup.com

Deuterated gibberellins, such as [²H₂]-GA19, are commonly used as internal standards in GC-MS-SIM and UPLC-MS/MS analyses. researchgate.netoup.com For instance, in studies on poplar and beech, [²H₂]-labeled GAs were used to quantify endogenous GA levels. researchgate.netoup.com The use of these standards is essential for obtaining reliable quantitative data on GA19 concentrations in plant tissues.

In Vitro and Cell-Free Systems for Metabolic Studies

In vitro and cell-free systems have been invaluable for elucidating the metabolic pathways of gibberellins. These systems, often prepared from immature seeds or other actively growing tissues, allow researchers to study specific enzymatic conversions in a controlled environment. kit.eduresearchgate.net

Cell-free preparations from species like Phaseolus vulgaris (common bean) and Cucurbita maxima (pumpkin) have been used to investigate the biosynthesis of GAs. kit.edunih.govnih.gov In these systems, radiolabeled or stable-isotope-labeled substrates are incubated with the cell-free extract, and the resulting products are identified, often by GC-MS. kit.eduresearchgate.netnih.gov

For example, a cell-free system from Phaseolus coccineus embryos was used to demonstrate the metabolism of GA19 to GA20, GA5, and GA1. researchgate.net Similarly, studies with cell-free systems from Phaseolus vulgaris identified GA19 as a metabolite. nih.gov These experiments have been crucial in piecing together the complex network of GA biosynthesis and identifying the enzymes involved. kit.edu

Integrated 'Omics' Approaches for Comprehensive Analysis (e.g., Metabolomics, Transcriptomics, Proteomics)

Integrated 'omics' approaches, which combine metabolomics, transcriptomics, and proteomics, provide a comprehensive view of the regulation and function of gibberellin A19.

Metabolomics: This approach focuses on the global profiling of metabolites, including GA19, in a biological sample. UPLC-MS/MS is a key technology in plant metabolomics. nih.gov Metabolomic studies have revealed changes in GA19 levels in response to environmental stimuli like light intensity and in interactions with pathogens. nih.govresearchgate.net For instance, in a study on tomato, GA19 was identified as one of the upregulated metabolites in a resistant cultivar upon pathogen challenge. researchgate.net

Transcriptomics: This involves the analysis of the complete set of RNA transcripts in a cell or organism. Transcriptome analysis can identify genes involved in GA biosynthesis and signaling whose expression levels change under different conditions. For example, in longan plants treated with potassium chlorate (B79027) to induce flowering, transcriptomic analysis revealed the upregulation of genes involved in GA biosynthesis, which was consistent with observed increases in GA19 levels. nih.gov Similarly, transcriptome analysis in rice has helped to build a database of hormone-related gene expression. oup.com

Proteomics: This is the large-scale study of proteins. Proteomic analysis can identify and quantify the enzymes involved in the GA biosynthetic pathway. For example, proteomic studies in tomato colonized by the fungus Beauveria bassiana identified proteins linked to the gibberellin pathway that were upregulated. oup.com In maize, proteomic studies have investigated the differences between embryogenic and non-embryogenic calli, providing insights into the metabolic processes, including those potentially related to GAs, that are important for development. mdpi.com

By integrating data from these different 'omics' fields, researchers can build a more complete picture of how GA19 levels are regulated and how this gibberellin influences plant growth and development in response to various internal and external cues. nih.govnih.govoup.com

Advanced Research Directions and Biotechnological Implications Relevant to Gibberellin A19

Genetic Manipulation of Gibberellin A19 Metabolic Pathways for Plant Breeding and Crop Improvement

The manipulation of gibberellin (GA) metabolic pathways, particularly involving Gibberellin A19 (GA19), presents significant opportunities for plant breeding and the enhancement of crop characteristics. researchgate.net GA19 is a key intermediate in the biosynthesis of bioactive GAs. mdpi.comusp.breolss.net The conversion of GA19 to Gibberellin A20 (GA20), catalyzed by the enzyme GA 20-oxidase, is a critical regulatory step in many plant species. usp.brashs.org

Researchers are exploring the genetic modification of genes encoding enzymes in the GA metabolic pathway to improve crop yields. researchgate.net For instance, suppressing the expression of GA 20-oxidase can lead to reduced levels of bioactive GAs, resulting in plants with a dwarf phenotype, which can be advantageous in preventing lodging in cereal crops. researchgate.net Conversely, overexpressing genes like GA20ox can increase the levels of bioactive GAs, promoting traits like stem elongation. mdpi.com

In apple trees, it has been demonstrated that dwarfing rootstocks can limit the supply of root-produced GA19 to the scion, which is a precursor to the bioactive Gibberellin A1 required for shoot growth. researchgate.net This suggests that targeted manipulation of GA19 transport or metabolism within specific tissues could be a powerful tool for controlling plant stature without affecting other desirable traits. researchgate.net Furthermore, the application of exogenous GAs can often reverse the effects of genetic modifications, providing a flexible system for managing plant growth. researchgate.net

The development of transgenic plants with modified GA levels has shown promise in producing fruit trees with commercially valuable traits such as smaller size, reduced vegetative growth, earlier flowering, and higher yields. researchgate.net These strategies often involve targeting the genes responsible for the conversion of precursors like GA19.

Interactive Table: Genes Involved in Gibberellin A19 Metabolism and Their Role in Crop Improvement.

Gene	Enzyme	Function in GA Pathway	Potential Impact of Genetic Manipulation on Crops
GA20ox	GA 20-oxidase	Catalyzes the conversion of GA19 to GA20. usp.brashs.org	Suppression can lead to dwarfism and lodging resistance. Overexpression can promote stem elongation. researchgate.netmdpi.com
GA3ox	GA 3-oxidase	Catalyzes the final step in producing bioactive GAs from precursors like GA20. mdpi.comresearchgate.net	Manipulation can fine-tune the levels of active GAs, affecting traits like flowering time and fruit development.
GA2ox	GA 2-oxidase	Inactivates bioactive GAs and their precursors. mdpi.comresearchgate.net	Overexpression can reduce GA levels, leading to dwarfism. Suppression can increase GA levels.
Dwarf-3 (Maize)	Cytochrome P450	Involved in an early step of the GA biosynthesis pathway. researchgate.net	Mutations can lead to GA deficiency and dwarf phenotypes.

Understanding Developmental Switches and Phenotypic Plasticity Through Gibberellin A19 Dynamics

The levels of gibberellins (B7789140), including the precursor GA19, are dynamically regulated by both internal developmental cues and external environmental signals, playing a crucial role in mediating developmental switches and enabling phenotypic plasticity. brazilianjournals.com.brresearchgate.net This allows plants to adapt their growth and development to changing conditions.

Developmental Switches: Gibberellins are central to major developmental transitions in a plant's life cycle. These include the switch from vegetative to reproductive growth (flowering), the transition from juvenile to adult leaf phases, and seed germination. brazilianjournals.com.brnih.govnih.gov The regulation of GA19 metabolism is often a key control point in these processes. For example, the transition to flowering in some plants is triggered by changes in photoperiod, which in turn affect the expression of GA biosynthetic genes and the levels of bioactive GAs. eolss.net

Phenotypic Plasticity: The ability of a plant to alter its phenotype in response to environmental stimuli is critical for survival. Gibberellins are key mediators of this plasticity. For instance, in response to shading (a low red to far-red light ratio), plants often exhibit increased stem elongation to reach for light. This response is mediated by an increase in bioactive GAs. science.gov Similarly, temperature can influence GA metabolism; for example, low temperatures can lead to reduced GA levels and growth restriction, a response mediated by the accumulation of DELLA proteins. nih.gov

The concentration of GA19 can fluctuate significantly during different developmental stages and in response to environmental cues. In poplar, the metabolism of GA19 is under photoperiodic control, linking day length to growth cessation and dormancy. nih.gov In the early stages of callus induction in Populus alba, the levels of GA19 and its precursor GA53 accumulate before decreasing, indicating a dynamic role in regeneration processes. mdpi.com

Research into these dynamics helps to explain how plants integrate various signals to make developmental decisions. For example, the interplay between light signaling pathways and GA metabolism allows a plant to fine-tune its growth rate and architecture to optimize light capture. nih.gov

Future Perspectives in Gibberellin Research and Agricultural Biotechnology

The field of gibberellin research continues to evolve, with several promising avenues for future investigation and application in agricultural biotechnology. numberanalytics.com

Expanding Research to Non-Model Species: While much of our understanding of GA biology comes from model organisms like Arabidopsis thaliana and rice, future research will increasingly focus on a wider range of crop and horticultural species. numberanalytics.comfrontiersin.org This will be essential for translating fundamental knowledge into practical applications for diverse agricultural systems. numberanalytics.com

Climate Resilience: A major future challenge is to develop crops that are resilient to abiotic stresses like drought, salinity, and extreme temperatures, which are exacerbated by climate change. researchgate.netnumberanalytics.com Gibberellins play a role in mediating plant responses to these stresses. brazilianjournals.com.brresearchgate.net Future research will aim to elucidate the precise mechanisms of GA-mediated stress tolerance and use this knowledge to breed more robust crops. For example, manipulating GA levels could help improve nutrient and water use efficiency under stress conditions. brazilianjournals.com.br

Harnessing Natural Variation: Exploring the genetic diversity in wild relatives of crop plants can uncover novel alleles of GA biosynthesis and signaling genes. charlotte.edu These alleles could be introduced into elite crop varieties through advanced breeding techniques to confer desirable traits without the need for transgenic approaches.

Precision Biotechnology: Advances in gene-editing technologies like CRISPR-Cas9 offer unprecedented precision for modifying GA metabolic pathways. This will allow for the fine-tuning of GA levels in specific tissues and at specific developmental stages, minimizing unintended pleiotropic effects and creating crops with optimized architecture, yield, and stress tolerance.

The continued exploration of the intricate biology of gibberellins, from the metabolism of precursors like GA19 to their complex signaling networks, holds immense potential for the next generation of crop improvement and sustainable agriculture. nih.govnih.govnumberanalytics.com

Q & A

Q. What are the standard methods for detecting and quantifying gibberellin A19 in plant tissues?

• Methodological Answer : Gibberellin A19 (GA19) detection typically employs liquid chromatography-mass spectrometry (LC-MS) due to its high sensitivity and specificity. Key steps include:

Sample Preparation : Homogenize plant tissues in cold methanol/water (80:20 v/v) with deuterated internal standards (e.g., D₂-GA19) to correct for extraction efficiency .

Chromatography : Use a C18 reverse-phase column with gradient elution (e.g., 0.1% formic acid in water/acetonitrile) to separate GA19 from structurally similar gibberellins .

Quantification : Employ multiple reaction monitoring (MRM) in negative ion mode, targeting GA19-specific transitions (e.g., m/z 331 → 213) .

• Validation : Cross-validate with spike-and-recovery experiments and compare retention times to certified reference standards (e.g., CAS 6980-44-5) .

Q. What are the key structural features distinguishing gibberellin A19 from other gibberellins?

• Methodological Answer : GA19 is characterized by:

• A 19-nor-gibberellane skeleton with a hydroxyl group at C-3β and a carboxyl group at C-6 .
• Distinctive fragmentation patterns in MS/MS (e.g., loss of CO₂ from the carboxyl group) compared to GA20 (C-20 methyl group) or GA12 (C-13 hydroxylation) .
• Analytical Confirmation : Use nuclear magnetic resonance (NMR) to resolve stereochemistry, particularly the C-2α hydroxylation in GA19(2−) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported metabolic pathways involving gibberellin A19?

• Methodological Answer : Discrepancies in GA19 metabolism (e.g., its role in the early-13-hydroxylation pathway vs. non-hydroxylated routes) require:

Tracer Experiments : Use isotopically labeled precursors (e.g., ¹³C-GA12) to track GA19 biosynthesis in mutant plant lines (e.g., Arabidopsis ga3ox mutants) .

Enzyme Assays : Purify GA 20-oxidase (GA20ox) and GA 3-oxidase (GA3ox) isoforms to test substrate specificity in vitro .

Cross-Study Comparisons : Reconcile data by standardizing growth conditions (e.g., light, temperature) and tissue types (e.g., apple vegetative tissue vs. seeds) .

Q. What experimental strategies are recommended for elucidating GA19's role in hormonal cross-talk?

• Methodological Answer : To investigate GA19 interactions with auxin or abscisic acid (ABA):

Hormonal Profiling : Quantify GA19, auxin, and ABA in synchronized plant tissues (e.g., root tips) using multiplexed LC-MS/MS .

Genetic Knockdowns : Use CRISPR/Cas9 to disrupt GA19 biosynthesis genes (e.g., GA20ox) and assess phenotypic rescue with exogenous hormones .

Transcriptomics : Pair hormone treatments with RNA-seq to identify GA19-responsive genes (e.g., EXPANSINS) and compare pathways .

Methodological Considerations for Contradictory Data

• Statistical Rigor : Apply ANOVA or mixed-effects models to account for biological variability in GA19 quantification .
• Reproducibility : Pre-register experimental protocols (e.g., via Open Science Framework) and share raw spectral data .